Cas no 1806739-45-6 (Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806739-45-6
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4834074
• Update Time: 2025-09-19

Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-3-17-9(16)6-4-14-8(7(15)5(6)2)18-10(11,12)13/h4,15H,3H2,1-2H3
• InChI Key： IZVVIDCGDZLWMB-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C)C(C(=O)OCC)=CN=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806739-45-6): A Comprehensive Overview

Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806739-45-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and trifluoromethoxy substituents, along with its pyridine core, imparts distinct chemical properties that are highly valuable for medicinal chemistry applications.

The compound's structure is a testament to the growing importance of fluorinated heterocycles in modern drug discovery. Fluorine atoms, when incorporated into molecular frameworks, can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. Specifically, the trifluoromethoxy group in Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate enhances metabolic stability and binding affinity to biological targets. This feature has been extensively studied in recent years, leading to the development of several fluorinated drugs that have shown promising results in clinical trials.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. The structural motifs present in Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate make it an attractive building block for such applications. For instance, the pyridine ring is a common scaffold in many bioactive molecules, and its modifications can lead to compounds with enhanced biological activity. A notable example is the use of trifluoromethoxy-substituted pyridines in the design of kinase inhibitors, which are crucial for treating various types of cancer.

Moreover, the hydroxyl group in this compound provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has been exploited in the synthesis of prodrugs and conjugates, where the hydroxyl group can be used to link the compound to other pharmacophores or to enhance its solubility and bioavailability. Such modifications are essential for improving the delivery and efficacy of therapeutic agents.

The pharmaceutical industry has also shown interest in Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate due to its potential role as a precursor for more complex molecules. The carboxylate ester group can be readily transformed into other functional groups through various chemical reactions, such as hydrolysis or transesterification. This reactivity makes it a valuable intermediate in multi-step synthetic routes, enabling the efficient production of structurally diverse compounds.

Recent advancements in computational chemistry have further highlighted the importance of Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that are not possible with simpler molecules. These interactions often involve hydrogen bonding networks and hydrophobic pockets, which are critical for drug-receptor binding. By understanding these interactions at a molecular level, researchers can design more effective drugs with improved target specificity.

The synthesis of Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate is another area of active research. Recent publications have described novel synthetic strategies that improve yield and purity while reducing environmental impact. These methods often involve catalytic processes and green chemistry principles, aligning with the broader goal of sustainable pharmaceutical manufacturing. Such innovations are crucial for ensuring that high-quality intermediates like this one can be produced efficiently and responsibly.

In conclusion, Ethyl 3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806739-45-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an even greater role in the future of medicine.